methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(4-phenylpiperazin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C20H23N3O3/c1-26-20(25)17-9-5-6-10-18(17)21-19(24)15-22-11-13-23(14-12-22)16-7-3-2-4-8-16/h2-10H,11-15H2,1H3,(H,21,24)
• InChI Key: GDENULFGTJYUJQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

"Methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate" is a compound with potential relevance in various fields of chemistry and pharmacology. Although specific references to this exact compound were not found, similar compounds have been synthesized and studied for their chemical and physical properties, providing valuable insights into the behaviors and applications of structurally related compounds.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions starting from basic esters or ketones. For example, the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones from acetoacetic esters through various reactions highlights the complex synthesis routes that can be utilized for similar compounds (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

The molecular structure of related compounds is often elucidated using X-ray crystallography. For instance, the crystal structures of related triazenes have been determined, showing typical chair or unusual boat conformations in their molecular structures (Little, Jenkins, & Vaughan, 2008).

Chemical Reactions and Properties

Compounds in this category can undergo various chemical reactions, leading to the synthesis of heterocyclic systems. For example, the use of methyl and phenylmethyl esters in the synthesis of heterocyclic systems demonstrates the reactivity and versatility of these compounds in forming complex structures with potential biological activities (Selič, Grdadolnik, & Stanovnik, 1997).

Physical Properties Analysis

Physical properties, including crystalline forms and hydrogen-bonding networks, are critical for understanding the stability and solubility of such compounds. Studies on related compounds have shown that crystallization conditions can produce polymorphic forms, which have implications for their physical properties and applications (Weatherhead-Kloster, Selby, Miller Iii, & Mash, 2005).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds and potential for forming heterocyclic structures, are of significant interest. The synthesis and transformations of related esters into versatile reagents for preparing polyfunctional heterocyclic systems highlight the chemical reactivity and potential applications of these compounds (Pizzioli, Ornik, Svete, & Stanovnik, 1998).

Mechanism of Action

Target of Action

The compound, methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate, is a derivative of piperazine, which is known to have a wide range of pharmacological activities Similar compounds have been reported to have antibacterial and anticancer activities .

Mode of Action

It is known that piperazine derivatives can interact with various biochemical targets across therapeutic areas . The compound’s interaction with its targets could lead to changes in cellular processes, potentially contributing to its reported antibacterial and anticancer activities .

Biochemical Pathways

Given the reported antibacterial and anticancer activities of similar compounds , it can be inferred that the compound may interfere with pathways essential for bacterial growth or cancer cell proliferation.

Result of Action

Similar compounds have shown potential as antibacterial and anticancer agents . Therefore, the compound might induce cell death or inhibit cell growth in bacterial or cancer cells.

Future Directions

While specific future directions for this compound were not found, research into piperazine derivatives is ongoing due to their potential therapeutic applications.